Cas no 2109470-76-8 (3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide)

• Product Name: 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide
• CAS No: 2109470-76-8
• MF: C₈H₉BrFNO₂S
• MW: 282.129963636398
• CID: 6388686
• PubChem ID: 165504522
• Update Time: 2025-10-29

3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide
• EN300-1452512
• 2109470-76-8

• Inchi： 1S/C8H9BrFNO2S/c1-2-11-14(12,13)7-5-3-4-6(9)8(7)10/h3-5,11H,2H2,1H3
• InChI Key： YMKQWKBVECXGDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 280.95214g/mol
• Monoisotopic Mass: 280.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide

Introduction to 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide (CAS No. 2109470-76-8)

3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2109470-76-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural features of 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide, including the presence of a bromine substituent, an ethyl group, and a fluorine atom, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and exploration in drug discovery.

The sulfonamide functional group (-SO₂NH₂) is renowned for its ability to interact with biological targets such as enzymes and receptors, often leading to the development of potent inhibitors. In the case of 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide, the bromine atom at the 3-position and the fluorine atom at the 2-position introduce additional layers of reactivity and selectivity. These substituents can influence both the electronic and steric properties of the molecule, making it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of sulfonamide derivatives with high precision. Studies have shown that compounds containing fluorine atoms often exhibit enhanced metabolic stability and improved bioavailability, which are critical factors in drug development. The incorporation of a bromine atom can further modulate the pharmacokinetic profile by affecting solubility and binding interactions.

3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide has been explored in several preclinical studies as a potential lead compound for various therapeutic applications. Its sulfonamide core suggests possible activity against bacterial infections, given the historical success of sulfonamides in this domain. However, recent research has expanded the scope of sulfonamide-based drugs to include anti-inflammatory, antiviral, and anticancer applications. The unique substitution pattern of 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide may confer selectivity against specific biological pathways, making it a promising candidate for targeted therapy.

In vitro studies have demonstrated that 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide can interact with certain enzymes and proteins involved in disease pathways. For instance, its ability to inhibit specific kinases or modulate receptor activity has been observed in preliminary assays. These findings align with the growing interest in small-molecule inhibitors as tools for modulating complex biological networks. The compound's structural flexibility allows for further derivatization, enabling researchers to fine-tune its properties for optimal therapeutic efficacy.

The synthesis of 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired framework efficiently. The presence of both bromine and fluorine atoms necessitates precise control over reaction conditions to avoid unwanted side products.

From a regulatory perspective, compounds like 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide must undergo rigorous testing to assess their safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) are followed during production to ensure consistency and quality control. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds from laboratory research to market-ready therapeutics.

The future prospects of 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring novel applications. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability or targeting specific tissues or cell types. As our understanding of disease mechanisms evolves, compounds like 3-bromo-N-ethyl-2-fluorobenzene-1-sulfonamide are likely to play a crucial role in developing next-generation treatments.